Cas no 331818-83-8 (2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane)

2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane structure
331818-83-8 structure
Product Name:2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane
CAS No:331818-83-8
MF:C9H17IO2
MW:284.134555578232
CID:67705
PubChem ID:53400992
Update Time:2025-04-18

2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane
    • DTXSID00694746
    • 331818-83-8
    • Inchi: 1S/C9H17IO2/c1-9(2)6-11-8(12-7-9)4-3-5-10/h8H,3-7H2,1-2H3
    • InChI Key: BYRUDXTUKOCUCQ-UHFFFAOYSA-N
    • SMILES: ICCCC1OCC(C)(C)CO1

Computed Properties

  • Exact Mass: 284.02700
  • Monoisotopic Mass: 284.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.421
  • Boiling Point: 278 °C at 760 mmHg
  • Flash Point: 278 °C at 760 mmHg
  • Refractive Index: 1.491
  • PSA: 18.46000
  • LogP: 2.60070

2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I248770-50mg
2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane
331818-83-8
50mg
$ 205.00 2022-06-04
TRC
I248770-100mg
2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane
331818-83-8
100mg
$ 330.00 2022-06-04
TRC
I248770-250mg
2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane
331818-83-8
250mg
$ 660.00 2022-06-04

2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane Related Literature

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